Cas no 1956436-92-2 ((S)-1-(5-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine hydrochloride)

• Product Name: (S)-1-(5-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine hydrochloride
• CAS No: 1956436-92-2
• MF: C₈H₁₁Cl₂F₃N₂
• MW: 263.087550401688
• MDL: MFCD28405346
• CID: 4633264
• PubChem ID: 118992671
• Update Time: 2025-05-20

(S)-1-(5-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(5-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine hydrochloride
• (S)-1-(5-(Trifluoromethyl)pyridin-2-yl)ethanamine hydrochloride
• 1956436-92-2
• (1S)-1-[5-(trifluoromethyl)pyridin-2-yl]ethanamine;hydrochloride
• (S)-1-(5-(TRIFLUOROMETHYL)PYRIDIN-2-YL)ETHANAMINE HCL

• MDL： MFCD28405346
• Inchi： 1S/C8H9F3N2.2ClH/c1-5(12)7-3-2-6(4-13-7)8(9,10)11;;/h2-5H,12H2,1H3;2*1H/t5-;;/m0../s1
• InChI Key： MLLTXCGPJHCQRC-XRIGFGBMSA-N
• SMILES： [C@H](C1=NC=C(C(F)(F)F)C=C1)(N)C.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 226.0484605g/mol
• Monoisotopic Mass: 226.0484605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on (S)-1-(5-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine hydrochloride

(S)-1-(5-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine Hydrochloride: A Comprehensive Overview

The compound (S)-1-(5-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine hydrochloride with CAS No. 1956436-92-2 is a significant molecule in the field of organic chemistry, particularly in drug discovery and development. This compound has garnered attention due to its unique structural features and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science.

Chemical Structure and Properties

The molecular structure of (S)-1-(5-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine hydrochloride consists of a pyridine ring substituted with a trifluoromethyl group at the 5-position and an ethanamine group at the 2-position. The presence of the trifluoromethyl group introduces significant electron-withdrawing effects, which can influence the compound's reactivity, stability, and pharmacokinetic properties. The hydrochloride salt form ensures the compound is in its protonated state, making it more soluble in aqueous solutions—a critical factor for its application in pharmaceutical formulations.

Synthesis and Optimization

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by nucleophilic substitution or coupling reactions to introduce the ethanamine group. Recent advancements in catalytic asymmetric synthesis have enabled the efficient enantioselective preparation of the (S)-enantiomer, which is crucial for its biological activity. Researchers have also explored alternative routes using microwave-assisted synthesis and continuous flow reactors to enhance yield and reduce reaction time.

Applications in Pharmaceutical Industry

(S)-1-(5-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine hydrochloride has shown promise as a lead compound in drug discovery programs targeting various therapeutic areas. Its structural versatility allows it to act as a building block for more complex molecules with enhanced bioavailability and efficacy. For instance, derivatives of this compound have been investigated as potential inhibitors of kinases, proteases, and other enzymes implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

Recent studies have demonstrated that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), making it a valuable tool for probing receptor-ligand interactions. Additionally, its trifluoromethyl group contributes to lipophilicity, which is essential for crossing biological membranes—a key requirement for drug candidates targeting central nervous system disorders.

Role in Agrochemicals and Materials Science

Beyond pharmaceuticals, (S)-1-(5-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine hydrochloride has found applications in agrochemicals as a precursor for herbicides and insecticides. Its ability to modulate enzyme activities relevant to plant growth regulation makes it a valuable asset in crop protection technologies.

In materials science, this compound serves as a versatile monomer for synthesizing advanced polymers with tailored properties such as high thermal stability and mechanical strength. Recent research has focused on incorporating this molecule into polymeric frameworks for use in electronic devices and biomedical implants.

Latest Research Findings

Recent breakthroughs have highlighted the potential of (S)-1-(5-(Trifluoromethyl)pyridin-2-yl)ethan-1-amines as modulators of ion channels—a class of proteins critical for cellular signaling processes. Studies published in high-profile journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have demonstrated that certain derivatives exhibit potent inhibitory effects on voltage-gated sodium channels, opening new avenues for treating chronic pain conditions.

Furthermore, collaborative efforts between academic institutions and pharmaceutical companies have led to the development of prodrugs based on this compound, which offer improved pharmacokinetic profiles compared to traditional small-molecule therapeutics.

Safety Considerations and Environmental Impact

While (S)-1-(5-(Trifluoromethyl)pyridin-amines hydrochlorides are generally considered safe under controlled conditions, their handling requires adherence to standard laboratory safety protocols due to their potential irritancy properties. Proper disposal methods must be employed to minimize environmental contamination. Recent life cycle assessments (LCAs) conducted on this compound highlight its relatively low ecological footprint compared to similar compounds used in industrial applications. In conclusion, (S)-1-(5-(Trifluoromethyl)pyridin-amines hydrochlorides represent a versatile class of molecules with diverse applications across multiple industries.